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Abstract
The control of impurities in active pharmaceutical ingredients (APIs) is a critical aspect of drug

development and manufacturing, directly impacting the safety and efficacy of the final product.

Oseltamivir, an essential antiviral medication, is no exception. This technical guide provides an

in-depth analysis of a specific, non-pharmacopoeial impurity known as Oseltamivir Impurity-
10. While not as commonly documented as official impurities, its presence in Oseltamivir

phosphate can indicate variations in synthetic routes or the presence of specific contaminants.

This document will elucidate the proposed structure of Impurity-10, explore its potential origins

in both synthetic and degradation pathways, and provide robust analytical methodologies for its

detection and characterization.

Introduction: The Imperative of Impurity Profiling in
Oseltamivir
Oseltamivir, marketed as Tamiflu®, is a cornerstone in the treatment and prophylaxis of

influenza A and B virus infections.[1] It is a prodrug, converted in the liver to its active form,
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oseltamivir carboxylate, which functions as a potent neuraminidase inhibitor.[2] The

manufacturing process of Oseltamivir is a multi-step synthesis, often originating from natural

products like shikimic or quinic acid, or through various de novo synthetic routes.[3] Each step

in these complex pathways presents a potential for the formation of by-products, or for

unreacted intermediates to carry through. Furthermore, the final drug substance can degrade

under various stress conditions.

Regulatory bodies worldwide mandate stringent control over the impurity profile of any API.

Identifying and controlling these impurities is not merely a regulatory hurdle; it is fundamental to

ensuring patient safety. This guide focuses on a lesser-known impurity, designated as

"Oseltamivir Impurity-10" by several chemical suppliers.[4][5]

Unveiling Oseltamivir Impurity-10: A Structural
Hypothesis
While "Oseltamivir Impurity-10" is not listed in major pharmacopoeias, it is commercially

available as a reference standard, which is crucial for its accurate identification and

quantification.[4][5][6] Based on the information from these suppliers, a concrete chemical

identity can be assigned.

Table 1: Chemical Identifiers for Oseltamivir Impurity-10

Identifier Value

Chemical Name

Ethyl (3R,4R,5S)-4-acetamido-5-

(diallylamino)-3-(pentan-3-yloxy)cyclohex-1-ene-

1-carboxylate[7]

Molecular Formula C22H36N2O4[5][6]

Molecular Weight 392.54 g/mol [5][6]

Alternative Name Oseltamivir Impurity 36[7]

The proposed structure is that of Oseltamivir where the primary amine at the C-5 position has

been di-N-alkylated with two allyl groups. This structural modification significantly increases the

molecule's lipophilicity and alters its chemical properties compared to the parent drug.
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Potential Sources of Oseltamivir Impurity-10
The formation of this N,N-diallyl derivative can be logically traced to specific conditions or

contaminants within the manufacturing process. It is less likely to be a simple degradation

product under standard stress conditions.

Synthesis-Related Origins
The most plausible origin of Impurity-10 is as a process-related impurity. Its formation hinges

on the presence of an allyl source that can react with the C-5 primary amine of Oseltamivir or a

late-stage precursor.

Causality: The primary amine at the C-5 position of the Oseltamivir core is a nucleophile. In the

presence of an alkylating agent, such as an allyl halide (e.g., allyl bromide) or another allyl-

containing electrophile, a nucleophilic substitution reaction can occur. The initial mono-

alkylation would be followed by a second alkylation to form the tertiary diallylamine.

This scenario could unfold in several ways:

Contamination of Reagents or Solvents: An industrial solvent or reagent could be

contaminated with allyl-containing compounds. For example, if a piece of equipment was

previously used for a process involving allyl compounds and not adequately cleaned, cross-

contamination could occur.

Use of Allyl Protecting Groups: In some synthetic strategies for amines, allyl groups are used

as protecting groups. If a synthetic route to Oseltamivir was designed that utilized an allyl

protecting group for a different functional group, incomplete removal or side reactions could

lead to the alkylation of the C-5 amine.

Side Reaction with an Allylic Reagent: A reagent used in one of the synthetic steps might

have an allylic nature, leading to an unintended side reaction with the C-5 amine.

The diagram below illustrates a hypothetical pathway for the formation of Oseltamivir
Impurity-10 from Oseltamivir.
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Figure 1: Hypothetical formation pathway of Oseltamivir Impurity-10.
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Degradation-Related Origins
The formation of Impurity-10 as a degradation product is considered less probable. Standard

forced degradation studies on Oseltamivir (acidic, alkaline, oxidative, thermal, and photolytic

stress) have not reported the formation of this specific N,N-diallyl adduct.[6] Such a

transformation would require the presence of an external source of allyl groups in the drug

product formulation or storage environment, which is highly unlikely.

Analytical Methodologies for Identification and
Control
A robust, stability-indicating analytical method is essential for the detection and quantification of

Impurity-10. High-Performance Liquid Chromatography (HPLC), particularly when coupled with

Mass Spectrometry (LC-MS), is the technique of choice.

Experimental Protocol: HPLC-MS for the Detection of
Impurity-10
This protocol provides a self-validating system for the identification and quantification of

Oseltamivir Impurity-10.

Objective: To separate, identify, and quantify Oseltamivir Impurity-10 from the Oseltamivir

API.

Instrumentation:

HPLC system with a UV or PDA detector

Mass Spectrometer (e.g., Q-TOF or Triple Quadrupole) with an Electrospray Ionization (ESI)

source

Materials:

Oseltamivir Phosphate API sample

Oseltamivir Impurity-10 Reference Standard[7]
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Chromatographic Conditions (Example):

Parameter Condition

Column
C18 reverse-phase column (e.g., 150 mm x 4.6

mm, 3.5 µm)

Mobile Phase A
10 mM Ammonium formate in water with 0.1%

Formic acid

Mobile Phase B Acetonitrile with 0.1% Formic acid

Gradient

Start with 5% B, ramp to 95% B over 20

minutes, hold for 5 minutes, return to initial

conditions

Flow Rate 1.0 mL/min

Column Temperature 30 °C

Injection Volume 5 µL

UV Detection 220 nm

Mass Spectrometry Conditions (Example):
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Parameter Condition

Ionization Mode ESI Positive

Capillary Voltage 3.5 kV

Source Temperature 120 °C

Desolvation Temp. 350 °C

Scan Range m/z 100 - 1000

Targeted Ion (MS/MS)
Precursor ion: m/z 393.27 (for [M+H]+ of

Impurity-10)

Methodology:

Standard Preparation: Prepare a stock solution of the Oseltamivir Impurity-10 reference

standard in methanol. Prepare a series of dilutions for linearity assessment.

Sample Preparation: Accurately weigh and dissolve the Oseltamivir API sample in a suitable

diluent (e.g., 50:50 water:methanol) to a known concentration.

System Suitability: Inject a standard solution multiple times to ensure the system is operating

correctly. Key parameters to check include peak symmetry, resolution between Oseltamivir

and the impurity, and reproducibility of retention time and peak area.

Analysis: Inject the blank, standard solutions, and the sample solution.

Identification:

Confirm the retention time of the peak in the sample chromatogram matches that of the

Impurity-10 reference standard.

Confirm the mass spectrometer detects an ion with m/z corresponding to the protonated

molecule of Impurity-10 ([M+H]+ ≈ 393.27).

For unambiguous identification, perform MS/MS fragmentation of the target ion and

compare the fragmentation pattern with that of the reference standard.
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Quantification: Use the calibration curve generated from the standard solutions to quantify

the amount of Impurity-10 in the API sample.

Sample & Standard Preparation LC-MS Analysis

Data Interpretation

Prepare Impurity-10
Reference Standard

Inject Blank, Standards,
& Sample

Prepare Oseltamivir
API Sample System Suitability Test

Data Acquisition
(UV & MS)
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Figure 2: Workflow for the identification and quantification of Impurity-10.

Conclusion
Oseltamivir Impurity-10, identified as Ethyl (3R,4R,5S)-4-acetamido-5-(diallylamino)-3-

(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate, is a process-related impurity whose presence is

indicative of specific contaminants or side reactions during the synthesis of Oseltamivir. Its

formation via N-alkylation of the C-5 amine with an allyl source is the most chemically sound

hypothesis. While not a typical degradation product, its control is essential for maintaining the
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quality and safety of the Oseltamivir drug substance. The implementation of a validated, high-

sensitivity analytical method, such as the HPLC-MS protocol detailed herein, is paramount for

its monitoring and control, ensuring that the final API adheres to the highest standards of purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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